Cas no 1274457-95-2 (1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one)

• Product Name: 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one
• CAS No: 1274457-95-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5558863
• Update Time: 2025-11-02

1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[3-(hydroxymethyl)-1-pyrrolidinyl]-2,2-dimethyl-
• 1-[3-(Hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one
• 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one

• Inchi： 1S/C10H19NO2/c1-10(2,3)9(13)11-5-4-8(6-11)7-12/h8,12H,4-7H2,1-3H3
• InChI Key： YFLWTMXRIBCCKP-UHFFFAOYSA-N
• SMILES： C(N1CCC(CO)C1)(=O)C(C)(C)C

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 317.5±15.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one

Comprehensive Guide to 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one (CAS No. 1274457-95-2): Properties, Applications, and Market Insights

The compound 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one (CAS No. 1274457-95-2) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. With its unique pyrrolidine-based structure featuring a hydroxymethyl group, this molecule offers versatile reactivity for synthetic applications. In this detailed guide, we explore its chemical properties, industrial uses, synthesis methods, and emerging market trends to provide researchers and industry professionals with valuable insights.

Chemically classified as a pyrrolidine derivative, this compound combines the structural advantages of a 2,2-dimethylpropan-1-one moiety with a hydroxymethyl-substituted nitrogen heterocycle. The presence of both polar (hydroxymethyl) and non-polar (dimethyl) groups contributes to its balanced solubility profile, making it suitable for various reaction conditions. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting compounds and enzyme inhibitors.

The synthesis of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one typically involves multi-step organic reactions starting from commercially available pyrrolidine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable production methods in the fine chemicals industry. Analytical characterization by NMR spectroscopy, mass spectrometry, and HPLC purity analysis confirms the structural integrity of this compound, which is typically supplied with ≥95% purity for research applications.

In pharmaceutical applications, this compound serves as a valuable intermediate for drug discovery programs. Its structural features make it particularly interesting for developing neuromodulators and receptor ligands, with several patent applications citing derivatives of this scaffold. The hydroxymethyl group provides a convenient handle for further functionalization, while the dimethylpropanone moiety contributes to metabolic stability—a key consideration in modern medicinal chemistry.

The agrochemical industry has also shown interest in 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one derivatives for developing novel crop protection agents. Researchers are exploring its potential as a precursor for biodegradable pesticides that align with the growing regulatory emphasis on environmental safety. The compound's structural flexibility allows for the creation of target-specific formulations with reduced ecological impact.

From a commercial perspective, the market for specialty pyrrolidine derivatives like this compound is experiencing steady growth, driven by increased R&D investment in small molecule therapeutics and precision agriculture. Current pricing trends reflect its status as a high-value intermediate, with supply chain considerations focusing on GMP-compliant production and quality assurance protocols. The compound is typically available in gram to kilogram quantities from specialty chemical suppliers catering to the pharmaceutical and agrochemical sectors.

Storage and handling of 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one require standard laboratory precautions for organic compounds. Recommended storage conditions include protection from moisture at controlled room temperature, with stability data indicating good shelf life when properly stored. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines and disposal recommendations.

Recent scientific literature highlights several innovative applications of this compound's derivatives. In neuroscience research, analogs have shown promise as neuroprotective agents, while materials science applications explore its use in functional polymer synthesis. The compound's versatility continues to attract attention from diverse research fields, with publications referencing its use increasing by approximately 15% annually over the past three years.

Quality control standards for 1274457-95-2 emphasize rigorous testing for residual solvents, heavy metals, and related substances. Advanced analytical techniques including chiral HPLC are employed to ensure the compound meets the stringent requirements of pharmaceutical development. Batch-to-batch consistency is particularly crucial for researchers conducting structure-activity relationship (SAR) studies or process chemistry optimization.

Future research directions for 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one derivatives include exploration of their biocatalytic transformations and potential in targeted drug delivery systems. The compound's molecular architecture offers opportunities for creating smart materials with responsive properties, aligning with current trends in molecular engineering. As synthetic methodologies advance, we anticipate broader adoption of this scaffold in both academic research and industrial applications.

For researchers considering this compound for their projects, several key suppliers offer custom synthesis services and derivatization capabilities. Technical support typically includes structural confirmation services and assistance with process scale-up considerations. The growing availability of building block libraries containing related structures facilitates rapid exploration of this chemical space for various applications.

In conclusion, 1-[3-(hydroxymethyl)pyrrolidin-1-yl]-2,2-dimethylpropan-1-one (CAS No. 1274457-95-2) represents a versatile and valuable intermediate for modern chemical research. Its balanced properties, synthetic accessibility, and potential for diverse applications ensure its continued relevance in drug discovery, agrochemical development, and advanced materials research. As scientific understanding of this compound class deepens, we expect to see innovative applications emerging across multiple disciplines.